Cas no 626-44-8 (1,3,5-Triiodobenzene)

1,3,5-Triiodobenzene Properties

Names and Identifiers

• 1,3,5-Triiodobenzene
• Benzene, 1,3,5-triiodo-
• 1,3,5-triiodo-benzene
• 1,3,5-Trijod-benzol
• 1,3,5-triodobenzene
• Benzene,1,3,5-triiodo
• sym-triiodobenzene
• T0400-2117
• triiodobenzene
• WXLJJIHGDBUBJM-UHFFFAOYSA-N
• 1,3,5-Triiodobenzene #
• AK101088
• ST24036744
• C6H3I3
• AKOS008024697
• DTXSID30211647
• DTXCID60134138
• Z56755984
• CS-W005324
• MFCD02690052
• SCHEMBL1334338
• 626-44-8
• SY113139
• DS-3673
• +Expand

• MDL： MFCD02690052
• InChIKey： WXLJJIHGDBUBJM-UHFFFAOYSA-N
• Inchi： 1S/C6H3I3/c7-4-1-5(8)3-6(9)2-4/h1-3H
• SMILES： IC1C([H])=C(C([H])=C(C=1[H])I)I

Computed Properties

• Exact Mass: 455.73700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 455.7369g/mol
• Heavy Atom Count: 9
• Complexity: 63.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.50040
• PSA: 0.00000
• Refractive Index: 1.8070 (estimate)
• Boiling Point: 383.8°C at 760 mmHg
• Melting Point: 184.2°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 209.0±17.8 °C
• Color/Form: No data avaiable
• Density: 2.8493 (rough estimate)

1,3,5-Triiodobenzene Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Signal Word：warning

1,3,5-Triiodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons